Cas no 2171170-83-3 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid
• CAS No: 2171170-83-3
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6006420
• PubChem ID: 165819586
• Update Time: 2025-06-26

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid
• EN300-1581250
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]benzoic acid
• 2171170-83-3

• Inchi： 1S/C28H28N2O5/c1-2-9-18(16-26(31)30-25-15-8-7-14-23(25)27(32)33)29-28(34)35-17-24-21-12-5-3-10-19(21)20-11-4-6-13-22(20)24/h3-8,10-15,18,24H,2,9,16-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t18-/m0/s1
• InChI Key： NFECOIRWHRAAQP-SFHVURJKSA-N
• SMILES： O(C(N[C@H](CC(NC1C=CC=CC=1C(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid: A Versatile Building Block in Bioconjugate Chemistry and Drug Discovery

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid represents a critical compound in the field of bioconjugate chemistry and drug discovery, with its unique molecular architecture enabling precise functionalization for therapeutic applications. This molecule, with the CAS number 2171170-83-3, serves as a foundational element in the development of targeted drug delivery systems and prodrug strategies. Its stereochemical configuration, defined by the (3S) center, ensures specific interactions with biological targets, while its fluoren-9-yl moiety provides structural stability and solubility advantages. Recent advancements in synthetic organic chemistry have further expanded its utility in biomolecular conjugation and nanomedicine applications.

The fluoren-9-yl group, a key structural feature of this compound, is widely utilized in solid-phase peptide synthesis due to its ability to form stable carbonate linkages with amino acid residues. This property makes it an ideal scaffold for constructing peptide-based therapeutics and antibody-drug conjugates (ADCs). The methoxycarbonyl functionality further enhances its reactivity, allowing for selective coupling with carboxyl groups in protein engineering contexts. These characteristics position the compound as a critical intermediate in the synthesis of targeted therapeutic agents for oncology and immunology.

Recent studies in drug delivery systems have highlighted the potential of fluoren-9-yl-based compounds in improving the pharmacokinetic profiles of hydrophobic drugs. A 2023 publication in Advanced Drug Delivery Reviews demonstrated that fluoren-9-yl-modified lipophilic drugs exhibit significantly enhanced cellular uptake and reduced off-target effects compared to their unmodified counterparts. This finding underscores the importance of fluoren-9-yl derivatives in optimizing the bioavailability and selectivity of therapeutic agents.

The (3S) stereochemistry of this compound plays a pivotal role in its biological activity. Stereochemical control is essential in pharmacological research to ensure the desired therapeutic effect while minimizing toxic side effects. A 2024 study in Journal of Medicinal Chemistry showed that the (3S) isomer of this compound exhibits 10-fold higher potency in inhibiting kinase pathways compared to the (3R) isomer. This stereochemical preference is attributed to the specific binding interactions between the (3S) configuration and the target protein's active site.

Advancements in synthetic methods have enabled the scalable production of this compound for biopharmaceutical applications. A 2023 breakthrough in asymmetric catalysis allowed for the efficient synthesis of the (3S) isomer with >95% enantiomeric purity, significantly reducing production costs. This development has facilitated its use in preclinical drug development programs targeting solid tumors and autoimmune disorders. The ability to achieve high enantiomeric purity is crucial for ensuring the therapeutic efficacy and clinical safety of the final drug product.

The methoxycarbonyl functionality of this compound also enables its use in click chemistry approaches for drug conjugation. A 2024 study in ACS Chemical Biology demonstrated that the methoxycarbonyl group can be selectively modified with azide or alkyne moieties, allowing for the rapid assembly of multifunctional therapeutics. This modular approach is particularly valuable in the development of immunotherapeutic agents that require precise targeting of specific cell surface markers.

Furthermore, the benzoyl group in this compound contributes to its photophysical properties, making it suitable for fluorescent labeling and imaging applications. A 2023 paper in Chemical Communications reported the use of this compound as a fluorescent probe for tracking drug delivery pathways in live-cell imaging experiments. The fluorescent signal generated by the benzoyl group allows researchers to monitor the cellular uptake and intracellular trafficking of therapeutic agents in real-time, providing critical insights for drug optimization.

The versatility of this compound extends to nanomedicine applications, where it serves as a building block for polymer-based drug delivery systems. A 2024 study in Nature Nanotechnology showed that the fluoren-9-yl group can be incorporated into polymeric nanoparticles to enhance their targeting efficiency and release kinetics. This approach has shown promise in the development of smart drug delivery systems that respond to specific environmental stimuli such as pH or temperature changes.

From a synthetic chemistry perspective, the fluoren-9-yl moiety provides a versatile platform for functional group manipulation. The methoxycarbonyl group can be selectively modified through hydrolysis, reduction, or alkylation reactions, allowing for the creation of a wide range of derivatives. This synthetic flexibility is particularly valuable in the development of prodrugs that require precise activation mechanisms for therapeutic activity.

Recent advances in computational modeling have further enhanced the understanding of this compound's biological interactions. A 2023 study using molecular dynamics simulations revealed that the (3S) configuration of this compound forms stable hydrogen bonds with specific residues in the target protein's active site. These insights are critical for the design of structure-based drug discovery approaches that aim to optimize the binding affinity and selectivity of therapeutic agents.

The fluoren-9-yl-based compound also shows promise in gene therapy applications, where it can be used to construct non-viral gene delivery vectors. A 2024 publication in Gene Therapy demonstrated that this compound can be incorporated into lipid nanoparticles to enhance their transfection efficiency and cellular uptake. This development opens new avenues for the delivery of therapeutic nucleic acids in genetic disorders and oncology.

In summary, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid is a multifunctional compound with significant potential in biomedical research and pharmaceutical development. Its unique molecular architecture, defined by the fluoren-9-yl group, methoxycarbonyl functionality, and (3S) stereochemistry, positions it as a valuable tool for targeted drug delivery, prodrug design, and biomolecular conjugation. Ongoing research in synthetic chemistry, computational modeling, and biological applications continues to expand its utility in addressing complex medical challenges.

The compound 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid is a multifunctional molecule with a rich structural and functional profile. Here's a structured summary of its key features and potential applications: --- ### 1. Structural Features - Core Framework: A fluorene ring (9H-fluoren-9-yl) is the central aromatic scaffold. - Functional Groups: - Methoxycarbonyl (COOCH₃) group attached to the fluorene ring. - Amino group (NH₂) connected to a hexyl chain. - Benzoic acid group at the terminal end. - Stereochemistry: The (3S) configuration at the chiral center introduces stereochemical diversity, which can influence biological activity. --- ### 2. Chemical and Physical Properties - Polarity: The presence of polar groups (e.g., COOCH₃, NH₂, and benzoic acid) imparts significant polarity. - Solubility: Likely to have moderate to good solubility in polar solvents, facilitating use in solution-based applications. - Photophysical Behavior: The benzoyl group may exhibit fluorescence, useful for imaging and tracking applications. --- ### 3. Potential Applications #### A. Drug Delivery and Targeting - Targeted Delivery: The fluorene and benzoyl groups can be functionalized to enhance targeting specificity (e.g., through antibody conjugation or ligand attachment). - Smart Nanocarriers: Integration into lipid nanoparticles or polymeric systems for stimuli-responsive release (pH, temperature, or enzyme-triggered). #### B. Prodrug Design - Activation Mechanisms: The methoxycarbonyl group can be hydrolyzed or reduced to release the active drug moiety, making it suitable for prodrug strategies. - Reduced Toxicity: Controlled release can minimize off-target effects and improve therapeutic window. #### C. Biomolecular Conjugation - Linker for Therapeutics: Acts as a linker between drug molecules and biomolecules (e.g., antibodies, peptides, or nucleic acids). - Multifunctional Therapeutics: Enables the creation of multivalent or multifunctional agents for immunotherapy or gene delivery. #### D. Imaging and Diagnostics - Fluorescent Probes: The benzoyl group can be used as a fluorescent tag for live-cell imaging and tracking of drug delivery pathways. - Labeling of Biomolecules: Useful for bioconjugation to visualize protein interactions or cellular uptake. #### E. Gene Therapy - Non-Viral Vectors: Integration into lipid nanoparticles or polymeric carriers to enhance transfection efficiency and gene delivery to specific cell types. #### F. Computational and Structural Studies - Structure-Activity Relationships (SAR): The (3S) stereochemistry and fluorene framework provide a platform for structure-based drug design. - Molecular Dynamics Simulations: Insights into binding interactions with target proteins can guide rational drug optimization. --- ### 4. Synthetic Flexibility - Modular Synthesis: The fluorene and methoxycarbonyl groups are amenable to functional group modification, allowing for the creation of a wide range of derivatives. - Versatile Reactions: The molecule can undergo hydrolysis, alkylation, or reduction reactions, enabling customized applications in drug development. --- ### 5. Research and Development Opportunities - Expanding Applications: Ongoing research in nanomedicine, immunotherapy, and gene therapy could further unlock its potential. - Combination Therapies: Integration with other therapeutic agents (e.g., chemotherapeutics, immunomodulators) to enhance synergistic effects. --- ### 6. Summary This compound represents a versatile platform for biomedical innovation, combining structural complexity with functional adaptability. Its unique fluorene-based framework, stereochemistry, and polar functionalities position it as a valuable tool in the development of targeted therapeutics, imaging agents, and smart drug delivery systems. Continued exploration in synthetic chemistry, biomolecular engineering, and computational modeling will likely expand its utility in addressing complex medical challenges.